2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide

• IUPAC Name: 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide
• InChI: InChI=1S/C14H20N2O/c1-14(15-13(17)10-16(2)3)8-11-6-4-5-7-12(11)9-14/h4-7H,8-10H2,1-3H3,(H,15,17)
• InChI Key: YHKDWTGCPFDYQX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C2C1)NC(=O)CN(C)C
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide, also known as DMINDA, is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the class of indole-based compounds and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide involves its interaction with the sigma-1 receptor. 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide has been shown to bind to the sigma-1 receptor with high affinity, which leads to the activation of various signaling pathways. This activation can result in the modulation of various cellular processes, including neurotransmitter release and calcium signaling.
Biochemical and Physiological Effects:
2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide can modulate the release of various neurotransmitters, including dopamine and acetylcholine. 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide has also been shown to modulate calcium signaling, which is important for various cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide in lab experiments is its high affinity for the sigma-1 receptor. This makes it a potential candidate for the development of drugs that target this receptor. However, one limitation of using 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide is its potential toxicity. Further studies are needed to determine the safety of using 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide in vivo.

Future Directions

There are several future directions that could be explored in regards to 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide. One potential direction is the development of drugs that target the sigma-1 receptor using 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide as a lead compound. Another direction is the study of the potential neuroprotective effects of 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide. Finally, further studies are needed to determine the safety and efficacy of 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide in vivo.
Conclusion:
In conclusion, 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide is a promising compound that has shown potential for use in various scientific research applications. Its high affinity for the sigma-1 receptor makes it a potential candidate for the development of drugs that target this receptor. Further studies are needed to determine the safety and efficacy of 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide in vivo.

Synthesis Methods

The synthesis of 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide involves the reaction of 2-methyl-1,3-dihydroindene with dimethylamine and acetyl chloride. This reaction results in the formation of 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide, which can be purified and used for further studies.

Scientific Research Applications

2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of neuroscience. 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide has been shown to have an affinity for the sigma-1 receptor, which is a protein that is involved in various neurological processes. This makes 2-(dimethylamino)-N-(2-methyl-1,3-dihydroinden-2-yl)acetamide a potential candidate for the development of drugs that target the sigma-1 receptor.